Cas no 21339-73-1 (4-Amino-2,5-dimethylbenzoic acid)

• Product Name: 4-Amino-2,5-dimethylbenzoic acid
• CAS No: 21339-73-1
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00085526
• CID: 1400839
• PubChem ID: 255032
• Update Time: 2025-10-05

4-Amino-2,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-2,5-dimethylbenzoic acid
• NSC80188
• AC1L5RIK
• CTK4E6538
• AR-1G0565
• 4-Amino-2.5-dimethyl-benzoesaeure
• NCIOpen2_000672
• SureCN274410
• AC1Q5TG2
• 2,5-DiMethyl-4-aMinobenzoic acid
• HSYBVYPGCXPQCA-UHFFFAOYSA-N
• Benzoic acid, 4-amino-2,5-dimethyl-
• AK167268
• NSC 80188
• DS-9460
• EN300-367153
• N10396
• DB-138194
• AKOS024197691
• SB75748
• DTXSID60292065
• 21339-73-1
• MFCD00085526
• AMY28033
• 4-amino-2,5-dimethylbenzoicacid
• NSC-80188
• A928612
• CS-0061169
• SY270215
• WAA33973
• SCHEMBL274410
• 4-Amino-2,5-dimethylbenzoic acid

• MDL： MFCD00085526
• Inchi： 1S/C9H11NO2/c1-5-4-8(10)6(2)3-7(5)9(11)12/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key： HSYBVYPGCXPQCA-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C(=CC=1C)N)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3

Experimental Properties

• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 63.32
• LogP: 2.16500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives